Cas no 1314755-16-2 (2-(2-aminopropan-2-yl)-5-methoxyphenol)

• Product Name: 2-(2-aminopropan-2-yl)-5-methoxyphenol
• CAS No: 1314755-16-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5207625
• PubChem ID: 71757588
• Update Time: 2025-05-20

2-(2-aminopropan-2-yl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-5-methoxyphenol
• Phenol, 2-(1-amino-1-methylethyl)-5-methoxy-

• Inchi： 1S/C10H15NO2/c1-10(2,11)8-5-4-7(13-3)6-9(8)12/h4-6,12H,11H2,1-3H3
• InChI Key： SNUZAWGLYNTIIZ-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)(C)N)OC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(2-aminopropan-2-yl)-5-methoxyphenol

Introduction to 2-(2-Aminopropan-2-yl)-5-Methoxyphenol (CAS No. 1314755-16-2)

The compound 2-(2-Aminopropan-2-yl)-5-Methoxyphenol, identified by the CAS registry number CAS No. 1314755-16-2, is a chemically synthesized organic compound with a unique structure and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of phenolic derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular structure of 2-(2-Aminopropan-2-yl)-5-Methoxyphenol consists of a phenol ring substituted with two functional groups: a methoxy group at the 5-position and an isopropylamine group at the 2-position. The presence of these substituents significantly influences the compound's chemical properties, such as solubility, stability, and reactivity. The isopropylamine group introduces basicity, while the methoxy group contributes to electron-donating effects, enhancing the compound's ability to participate in various chemical reactions.

Recent studies have highlighted the potential of CAS No. 1314755-16-2 in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with antioxidant and anti-inflammatory properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit significant radical-scavenging activity, making them promising candidates for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 2-(2-Aminopropan-2-yl)-5-Methoxyphenol has been investigated for its potential in catalytic processes and material science. Its ability to act as a ligand in metal-catalyzed reactions has been explored, with recent findings suggesting its utility in asymmetric synthesis and enantioselective catalysis. These advancements underscore the versatility of this compound across multiple disciplines.

The synthesis of CAS No. 1314755-16-2 typically involves multi-step organic reactions, including nucleophilic aromatic substitution and amine alkylation. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for its production, reducing waste and improving yield. These developments are crucial for scaling up production to meet increasing demand from both academic and industrial sectors.

From an analytical standpoint, the characterization of 2-(2-Aminopropan-2-yl)-5-Methoxyphenol has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into the compound's molecular structure and purity, ensuring high-quality standards for its use in research and development.

In conclusion, CAS No. 1314755-16-2, or 2-(2-Aminopropan-2-yl)-5-Methoxyphenol, stands out as a versatile compound with significant potential in pharmaceuticals, catalysis, and materials science. Its unique chemical properties and recent research breakthroughs position it as a valuable asset in advancing scientific innovation across various industries.